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Introduction

TG4-155 is a potent and selective antagonist of the prostaglandin E2 (PGE2) receptor subtype
2 (EP2).[1][2][3] The EP2 receptor, a G protein-coupled receptor, is implicated in a variety of
physiological and pathological processes, including inflammation, cancer, and
neurodegeneration.[1][4] TG4-155's ability to selectively block the EP2 signaling pathway
makes it a valuable tool for researchers investigating the role of this receptor in various disease
models. These application notes provide detailed protocols for the formulation and
intraperitoneal (IP) administration of TG4-155 in preclinical research settings, as well as an
overview of its mechanism of action and relevant in vitro and in vivo data.

Mechanism of Action

TG4-155 functions as a competitive antagonist at the EP2 receptor.[5] In its canonical signaling
pathway, the binding of PGEZ2 to the EP2 receptor activates the associated Gs alpha subunit
(Gas) of the heterotrimeric G protein. This activation stimulates adenylyl cyclase, leading to an
increase in intracellular cyclic adenosine monophosphate (cCAMP).[1][6] Elevated cAMP levels
then activate protein kinase A (PKA) and Exchange protein directly activated by cAMP (Epac),
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which in turn phosphorylate downstream targets to modulate cellular responses.[2][5] TG4-155
competitively inhibits the binding of PGE2 to the EP2 receptor, thereby preventing this
downstream signaling cascade.
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Figure 1: TG4-155 Mechanism of Action.
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Data Presentation

Parameter Species Value Reference
Ki Human 9.9 nM [3]
Schild KB (EP2) Human 2.4 nM [3][5]
Schild KB (DP1) Human 34.5nM [7]
Selectivity vs. EP1,

Human >500-fold [7]
EP3, EP4, IP
Selectivity vs. DP1 Human 14-fold [3]

Table 2: Pharmacokinetic Properties of TG4-155 in Mice

Parameter Route Dosage Value Species Reference
) o Intraperitonea C57BL/6
Bioavailability 3 mg/kg 61% ) [3]
I mice
Plasma Half- Intraperitonea C57BL/6
] 3 mg/kg 0.6 hours ) [3]
life (t1/2) I mice
Brain/Plasma  Intraperitonea C57BL/6
) 3 mg/kg 0.3 ) [3]
Ratio I mice

ble 3: Physicochemical and formati

Property Value Reference
Molecular Weight 394.46 g/mol [3]
Molecular Formula C23H26N204 [3]

Soluble to 100 mM in DMSO

Solubilit
y and 20 mM in ethanol.

) -80°C for up to 2 years; -20°C
Storage of Stock Solution [3]
forup to 1 year.
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Experimental Protocols
Protocol 1: Formulation of TG4-155 for Intraperitoneal
Injection

Two common vehicle formulations are provided below. The choice of vehicle may depend on
the experimental design and institutional guidelines. It is recommended to prepare the
formulation fresh on the day of injection.

Formulation A: Corn Oil-Based Vehicle

This formulation is suitable for hydrophobic compounds and can provide a slower release

profile.
o Materials:

o TG4-155 powder

[e]

Dimethyl sulfoxide (DMSO), sterile

o

Corn oil, sterile

[¢]

Sterile microcentrifuge tubes

Vortex mixer

[¢]

e Procedure:

o Prepare a stock solution of TG4-155 in DMSO. For example, to achieve a 20.8 mg/mL
stock, dissolve the appropriate amount of TG4-155 powder in DMSO.

o For a final injection volume of 1 mL, add 100 pL of the TG4-155 DMSO stock solution to
900 pL of sterile corn ail.

o Vortex the mixture thoroughly to ensure a uniform suspension. The final concentration in
this example would be 2.08 mg/mL.

Formulation B: Aqueous Vehicle with Solubilizing Agents
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This formulation is an alternative for achieving a clear solution.
e Materials:

o TG4-155 powder

o Dimethyl sulfoxide (DMSOQ), sterile

o Polyethylene glycol 300 (PEG300), sterile

o Tween-80, sterile

o Saline (0.9% NacCl), sterile

o Sterile microcentrifuge tubes

o Vortex mixer
e Procedure:

o Prepare a stock solution of TG4-155 in DMSO (e.g., 20.8 mg/mL).

o For a1 mL final volume, add 100 pL of the TG4-155 DMSO stock solution to 400 pL of
PEGS300.

o Mix thoroughly by vortexing.
o Add 50 pL of Tween-80 to the mixture and vortex again until homogenous.
o Add 450 pL of sterile saline to bring the final volume to 1 mL.

o Vortex the final solution until it is clear. The final concentration in this example would be
2.08 mg/mL.
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Formulation B: Aqueous-Based
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Figure 2: TG4-155 Formulation Workflow.

Protocol 2: Intraperitoneal Administration in Mice

This protocol provides general guidelines for the IP injection of TG4-155 in mice. All procedures
should be performed in accordance with approved institutional animal care and use committee
(IACUC) protocols.

o Materials:

o Prepared TG4-155 formulation

[e]

Appropriately sized sterile syringes (e.g., 1 mL)

o

Sterile needles (e.g., 25-27 gauge)

[¢]

70% ethanol for disinfection

Animal scale

[¢]

e Procedure:

o Weigh the mouse to accurately calculate the injection volume based on the desired
dosage (e.g., 3-5 mg/kg).
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o Gently restrain the mouse, ensuring a firm but not restrictive grip. The mouse should be
positioned in dorsal recumbency with its head tilted slightly downwards.

o Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum
and urinary bladder.[8]

o Swab the injection site with 70% ethanol.
o Insert the needle, bevel up, at approximately a 30-45 degree angle to the abdominal wall.

o Gently aspirate by pulling back on the plunger to ensure that the needle has not entered a
blood vessel or organ. If blood or other fluid appears in the syringe, withdraw the needle
and reinject at a new site with a fresh needle and syringe.

o If aspiration is clear, slowly and steadily inject the calculated volume of the TG4-155
formulation.

o Withdraw the needle and return the mouse to its cage.

o Monitor the animal for any adverse reactions post-injection.

Protocol 3: In Vitro cAMP Measurement Assay

This protocol outlines a general method for determining the antagonist activity of TG4-155 on
the EP2 receptor by measuring changes in intracellular cAMP levels.

o Materials:

o Cells expressing the EP2 receptor (e.g., HEK293 or C6 glioma cells overexpressing
human EP2)

o Cell culture medium
o PGE2 or a selective EP2 agonist (e.g., butaprost)
o TG4-155

o Phosphodiesterase (PDE) inhibitor (e.g., IBMX)
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o CAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)

o Multi-well plates suitable for the assay format

e Procedure:

(¢]

Plate the EP2-expressing cells in the multi-well plates and culture overnight.

o On the day of the assay, replace the culture medium with assay buffer containing a PDE
inhibitor to prevent cAMP degradation.

o Pre-incubate the cells with varying concentrations of TG4-155 for a defined period (e.g.,
15-30 minutes).

o Stimulate the cells with a fixed concentration of PGE2 or another EP2 agonist (typically at
its EC80 concentration).

o Incubate for a period sufficient to induce a robust cCAMP response (e.g., 30-60 minutes).

o Lyse the cells (if required by the assay kit) and measure the intracellular cAMP
concentration according to the manufacturer's instructions for the chosen cAMP assay Kit.

o Generate dose-response curves for TG4-155 inhibition of the agonist-induced cAMP
production to determine its IC50.
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Figure 3: In Vitro cAMP Assay Workflow.

Concluding Remarks

TG4-155 is a critical research tool for elucidating the role of the EP2 receptor in health and
disease. The protocols and data presented here provide a comprehensive guide for the
formulation, administration, and in vitro characterization of TG4-155. Researchers should
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optimize these protocols for their specific experimental systems and adhere to all institutional
and national guidelines for animal research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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